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Vimirogant at a Glance

The table below summarizes the key available information on Vimirogant.

Attribute Details

Alternative Names AGN-242428; VTP-43742 hydrochloride [1] [2]

Developers Vitae Pharmaceuticals; AbbVie; Allergan [1]

Mechanism of Action Potent, selective, and orally active RORγt inhibitor [2] [3].

Highest Development Phase for
Psoriasis

Discontinued (for plaque psoriasis and other autoimmune
disorders) [1].

| Key Preclinical Data | - Ki for RORγt: 3.5 nM [2].

IC₅₀ for IL-17A inhibition (human cells): 18 nM (in PBMCs); 192 nM (in whole blood) [2]. |

The RORγt Pathway and Vimirogant's Role

Vimirogant was designed to target the RORγt pathway, which is a crucial mechanism in the development of

psoriasis. The following diagram illustrates this pathway and where Vimirogant was intended to act.
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Successful Alternatives in Psoriasis Treatment

While Vimirogant did not progress, the understanding of the IL-23/Th17 axis has led to highly successful

treatments. The table below categorizes these alternatives, which have robust clinical data supporting their

use [4] [5].
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Drug Name Target
Type of
Molecule

Key Efficacy Data
(PASI 90)

Key Efficacy Data
(PASI 100)

Bimekizumab IL-17A & IL-

17F

Monoclonal

Antibody

85-91% at Week 16 [5] 59-68% at Week 16

[5]

Mirikizumab IL-23 (p19

subunit)

Monoclonal

Antibody

74% at Week 16 [5] 32% at Week 16 [5]

Netakimab IL-17A Monoclonal

Antibody

68% at Week 24 [5] 49% at Week 24 [5]

Deucravacitinib TYK2 Oral Small

Molecule

Not Available Not Available

Apremilast PDE4 Oral Small

Molecule

~20-25% (PASI 75) at

Week 16 [6] [7]

Not Available

Interpretation and Further Steps

The discontinuation of Vimirogant highlights the challenges in drug development. Although targeting

RORγt is a scientifically sound approach for Th17-mediated diseases like psoriasis, other strategies,

particularly monoclonal antibodies against IL-23 and IL-17, have proven to be more successful and have

dominated the therapeutic landscape [4] [5] [3].

For researchers seeking the most current information on psoriasis treatments, I recommend these steps:

Consult Clinical Trial Registries: Websites like ClinicalTrials.gov are invaluable for finding active,

ongoing studies for new RORγt inhibitors or other small molecules.
Review Recent Literature: Scientific databases should be searched for recent review articles on

"small molecules in psoriasis" or "RORγt inhibitors in autoimmune disease" to identify any new
compounds in development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11305497/
https://journals.lww.com/ijd/fulltext/2024/05000/small_molecules_in_the_management_of_psoriasis_and.8.aspx
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11417777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10334362/
https://www.smolecule.com/products/s546768?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Vimirogant - AbbVie/Vitae Pharmaceuticals - AdisInsight [adisinsight.springer.com]

2. Vimirogant hydrochloride (Synonyms: VTP-43742 ... [medchemexpress.com]

3. Small molecule inhibitors of RORγt for Th17 regulation in ... [pmc.ncbi.nlm.nih.gov]

4. Therapeutic Advances in Psoriasis: From Biologics to ... [pmc.ncbi.nlm.nih.gov]

5. Latest Advances for the Treatment of Chronic Plaque ... - PMC [pmc.ncbi.nlm.nih.gov]

6. Small Molecules in the Management of Psoriasis and ... [pmc.ncbi.nlm.nih.gov]

7. Small Molecules in the Management of Psoriasis and... [journals.lww.com]

To cite this document: Smolecule. [Vimirogant clinical trial results comparison]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b546768#vimirogant-clinical-trial-

results-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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